Cas no 2228321-68-2 (4-{1-(aminomethyl)cyclopropylmethyl}-2-bromo-6-methoxyphenol)

• Product Name: 4-{1-(aminomethyl)cyclopropylmethyl}-2-bromo-6-methoxyphenol
• CAS No: 2228321-68-2
• MF: C₁₂H₁₆BrNO₂
• MW: 286.164942741394
• CID: 5846563
• PubChem ID: 165780041
• Update Time: 2025-06-13

4-{1-(aminomethyl)cyclopropylmethyl}-2-bromo-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-{1-(aminomethyl)cyclopropylmethyl}-2-bromo-6-methoxyphenol
• 2228321-68-2
• 4-{[1-(aminomethyl)cyclopropyl]methyl}-2-bromo-6-methoxyphenol
• EN300-1927013

• Inchi： 1S/C12H16BrNO2/c1-16-10-5-8(4-9(13)11(10)15)6-12(7-14)2-3-12/h4-5,15H,2-3,6-7,14H2,1H3
• InChI Key： WDDWDWNZBOMTGR-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)CC1(CN)CC1)OC)O

Computed Properties

• Exact Mass: 285.03644g/mol
• Monoisotopic Mass: 285.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-{1-(aminomethyl)cyclopropylmethyl}-2-bromo-6-methoxyphenol

Recent Advances in the Study of 4-{1-(aminomethyl)cyclopropylmethyl}-2-bromo-6-methoxyphenol (CAS: 2228321-68-2)

The compound 4-{1-(aminomethyl)cyclopropylmethyl}-2-bromo-6-methoxyphenol (CAS: 2228321-68-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic challenges and innovative approaches to the preparation of 4-{1-(aminomethyl)cyclopropylmethyl}-2-bromo-6-methoxyphenol. Researchers have developed a multi-step synthesis route that involves the use of advanced catalytic systems to achieve high yields and enantiomeric purity. The compound's cyclopropylmethyl and bromophenol moieties are of particular interest, as they contribute to its stability and reactivity in biological systems.

In vitro and in vivo studies have demonstrated that 4-{1-(aminomethyl)cyclopropylmethyl}-2-bromo-6-methoxyphenol exhibits promising pharmacological properties. It has shown selective inhibition of key enzymes involved in inflammatory pathways, making it a potential candidate for the treatment of chronic inflammatory diseases. Additionally, its ability to modulate specific protein-protein interactions has opened new avenues for targeting previously undruggable targets in oncology.

Mechanistic studies have revealed that the compound's biological activity is mediated through its interaction with the active sites of target proteins, leading to allosteric modulation and downstream signaling effects. Structural-activity relationship (SAR) analyses have further elucidated the critical role of the aminomethyl and methoxy groups in enhancing binding affinity and selectivity.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 4-{1-(aminomethyl)cyclopropylmethyl}-2-bromo-6-methoxyphenol. Current research is focused on improving its bioavailability and reducing off-target effects through structural modifications and formulation strategies. Collaborative efforts between academia and industry are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 4-{1-(aminomethyl)cyclopropylmethyl}-2-bromo-6-methoxyphenol represents a novel and versatile scaffold in medicinal chemistry. Its unique structural attributes and biological activities position it as a valuable tool for drug discovery and development. Future research should prioritize the exploration of its therapeutic potential in diverse disease models and the optimization of its drug-like properties.